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Compound of Interest

4-Chloro-1-methylindole-3-acetic
Compound Name:

Acid
CAS No.: 1346601-81-7
Cat. No.: B585856

Get Quote

A Structural Probe for Auxin Perception and Indole
Scaffold Activity
Executive Summary

4-Chloro-1-methylindole-3-acetic acid (CAS: 1346601-81-7) is a synthetic derivative of the
natural plant hormone Indole-3-acetic acid (IAA).[1] It represents a critical "paradox™ molecule
in chemical biology, combining two opposing structural modifications:

e The "Super-Auxin" Motif (4-Chloro): Substitution at the 4-position typically enhances
biological activity by increasing lipophilicity and preventing enzymatic degradation.

o The "Null" Motif (1-Methyl): Methylation of the indole nitrogen (N1) typically abolishes auxin
activity by blocking critical hydrogen bonding with the receptor.

This guide analyzes the biological activity of this compound not as a standalone drug, but as a
high-value structural probe used to dissect the molecular mechanisms of auxin perception
(TIR1/AFB pathway) and indole-based pharmacology.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b585856#bc-rfq
https://www.benchchem.com/product/b585856/docs?utm_src=pdf-body#technical-deep-dive-4-chloro-1-methylindole-3-acetic-acid
https://www.chemsrc.com/cas/1346601-81-7_3405315.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Identity & Physicochemical Profile[2][3][4][5]
[6]

Property Data Relevance

2-(4-chloro-1-methylindol-3- o
IUPAC Name ) ) Official nomenclature
yl)acetic acid

CAS Number 1346601-81-7 Unique Identifier

Molecular Formula C11H10CINO2 Core Indole Scaffold

_ Small molecule, membrane
Molecular Weight 223.66 g/mol
permeable

Higher lipophilicity than I1AA
LogP (Predicted) ~2.8-3.1 (LogP ~1.4), facilitating

membrane crossing

Weak acid; exists as anion at

pKa (COOH) ~4.75 ) ]
physiological pH (7.[2][3][4]4)

. Low water solubility; requires
Solubility DMSO, Ethanol, Methanol ]
organic co-solvent

Biological Activity: The Mechanism of Action

The biological activity of 4-Chloro-1-methylindole-3-acetic acid is defined by its interaction
with the TIR1/AFB auxin receptor family. To understand its specific activity, we must
deconstruct its two primary modifications relative to the native ligand (IAA).

3.1. The 4-Chloro Effect (Potency Enhancer)

In the absence of the N-methyl group (i.e., 4-CI-IAA), the chlorine atom at the 4-position
creates a "Super-Auxin."

» Mechanism: The chlorine atom fills a hydrophobic pocket in the TIR1 receptor, increasing
binding affinity (Kd).

» Metabolic Stability: It sterically hinders oxidative decarboxylation by peroxidases, prolonging
its half-life in biological systems.
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e Result: 4-CI-1AA is naturally found in legumes (Pisum sativum) and is 10-100x more potent
than IAA in stimulating coleoptile elongation.

3.2. The 1-Methyl Effect (The "Kill Switch")

The addition of the methyl group at the N1 position (1-Me) drastically alters the pharmacology.

o Receptor Incompatibility: The indole NH group is a critical Hydrogen Bond Donor. In the TIR1
receptor, the NH forms a hydrogen bond with the backbone carbonyl of a conserved residue
(typically Leucine or Phenylalanine) deep in the binding pocket.

o Steric Clash: The 1-methyl group introduces steric bulk that prevents the "molecular glue"
mechanism required to recruit the Aux/IAA repressor proteins.

o QOutcome: 4-Chloro-1-methylindole-3-acetic acid is rendered biologically inactive as an
auxin agonist, despite the presence of the potency-enhancing chlorine.

3.3. Application as a Negative Control
Because it retains the physicochemical properties of a "super-auxin” (size, shape, lipophilicity)

but lacks the essential binding motif, this molecule is the ideal negative control for:

e Auxin Transport Studies: It can still be recognized by some auxin influx/efflux carriers
(AUX1/PIN) which have different structural requirements than the nuclear receptor.

o Off-Target Effects: Differentiating between specific receptor-mediated signaling and non-
specific acidic growth or toxicity.

Visualization: Signaling & Structural Logic
Diagram 1: The Structure-Activity Relationship (SAR) Logic

This diagram illustrates why the 1-Methyl group overrides the 4-Chloro advantage.
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Caption: SAR Logic Flow. The 4-CI group enhances affinity, but the 1-Me group (Red)
structurally prohibits receptor activation.

Experimental Protocols
5.1. Preparation of Stock Solutions

» Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent due to the high lipophilicity of
the chlorinated indole.

e Concentration: Prepare a 100 mM stock solution.

o Calculation: Dissolve 22.37 mg of 4-Chloro-1-methylindole-3-acetic acid in 1.0 mL of
anhydrous DMSO.

o Storage: Aliquot into amber tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

5.2. Root Growth Inhibition Assay (Arabidopsis)

This standard assay validates the lack of auxin activity compared to 4-CI-1AA.

» Seed Sterilization: Surface sterilize Arabidopsis thaliana (Col-0) seeds using 70% ethanol (1
min) followed by 50% bleach (10 min). Wash 5x with sterile water.
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e Media Preparation: Prepare 0.5x MS (Murashige & Skoog) medium with 1% sucrose and
0.8% agar.

e Treatment Groups:
o Control: DMSO (0.1%)
o Positive Control: 4-CI-IAA (10 nM - 1 uM)
o Experimental: 4-Chloro-1-methylindole-3-acetic acid (10 nM - 10 uM)
e Plating: Plate seeds on the media. Stratify at 4°C for 2 days.
e Growth: Transfer to vertical growth chambers (22°C, 16h light).
o Measurement: After 7 days, measure primary root length.

o Expected Result: 4-CI-IAA will severely inhibit root growth (short, hairy roots). The 1-
Methyl variant should show no significant inhibition compared to the DMSO control,
confirming inactivity.

Synthesis Pathway (Brief)

Researchers requiring this compound often synthesize it via the Fischer Indole Synthesis or N-
methylation of 4-CI-IAA.

» Starting Material: 4-Chloroindole-3-acetic acid (commercially available or synthesized from
2-chloro-6-nitrotoluene).

¢ Methylation:

o React 4-CI-IAA with 2 equivalents of Sodium Hydride (NaH) in dry DMF at 0°C to
deprotonate both the carboxylic acid and the indole nitrogen.

o Add Methyl lodide (Mel) (controlled stoichiometry) to selectively methylate the nitrogen.

o Note: Over-methylation may esterify the carboxylic acid. Hydrolysis (LiIOH/THF) may be
required to restore the free acid.
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Purification: Silica gel chromatography (Hexane:Ethyl Acetate gradient).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1346601-81-7_4-Chloro-1-methylindole-3-acetic AcidCASS:1346601-81-7_4-Chloro-1-
methylindole-3-acetic Acid [Z5MZ t4 5 3€32] - #LIEM [chemsrc.com]

2. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]

3. Akind of preparation method of 4-chloroindole-3-acetic acid - Eureka | Patsnap
[eureka.patsnap.com]

4. CN112028813B - 4-position chloroindole compound and preparation method thereof -
Google Patents [patents.google.com]

5. Synthesis and biological activities of 4-chloroindole-3-acetic acid and its esters - PubMed
[pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Indole-3-acetic_acid
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1023%2FA%3A1006191917753
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fnature05731
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1105%2Ftpc.111.089466
https://eureka.patsnap.com/patent-CN105037239B
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1271%2Fbbb.64.808
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://www.benchchem.com/product/b585856/docs?utm_src=pdf-body#technical-deep-dive-4-chloro-1-methylindole-3-acetic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.trc-canada.com%2Fproduct-detail%2F%3FCatNum%3DC369045
https://www.benchchem.com/product/b585856?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsrc.com/cas/1346601-81-7_3405315.html
https://www.chemsrc.com/cas/1346601-81-7_3405315.html
https://en.wikipedia.org/wiki/Indole-3-acetic_acid
https://eureka.patsnap.com/patent-CN105037239B
https://eureka.patsnap.com/patent-CN105037239B
https://patents.google.com/patent/CN112028813B/en
https://patents.google.com/patent/CN112028813B/en
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o To cite this document: BenchChem. [Technical Deep Dive: 4-Chloro-1-methylindole-3-acetic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585856/docs#technical-deep-dive-4-chloro-1-
methylindole-3-acetic-acid|]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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